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Compound Name: 2',3'-Dehydrosalannol

Cat. No.: B2390548 Get Quote

A comprehensive review of the existing scientific literature reveals a notable lack of

independent studies to reproduce the initial findings on the biological activities of 2',3'-
dehydrosalannol, a natural triterpenoid isolated from the neem tree (Azadirachta indica).

While preliminary research has highlighted its potential as an anticancer, antibacterial, and

antifeedant agent, these findings largely stem from single publications for each activity, with no

subsequent independent validation found in the public domain. This guide summarizes the key

published data and underscores the critical need for further research to verify these promising,

yet uncorroborated, results.

Anticancer Activity: A Singular Study on Triple-
Negative Breast Cancer
The primary investigation into the anticancer properties of 2',3'-dehydrosalannol was

published by Boopalan et al. in 2012.[1] This study focused on its effects on triple-negative

breast cancer (TNBC), an aggressive form of the disease with limited treatment options.

Summary of Quantitative Data
The study by Boopalan et al. reported a dose-dependent inhibition of cell viability in two TNBC

cell lines, MDA-MB-231 and MDA-MB-468. While the full quantitative data from the original

publication is not available, the abstract indicates a significant suppression of cancer cell

growth.

Table 1: Reported Anticancer Activity of 2',3'-Dehydrosalannol
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Cell Line Reported Effect

MDA-MB-231
Dose-dependent inhibition of cell growth and

induction of apoptosis.[1]

MDA-MB-468
Dose-dependent inhibition of cell growth and

induction of apoptosis.[1]

Experimental Protocol: Anticancer Studies
The detailed experimental protocol from the full publication by Boopalan et al. could not be

retrieved. However, based on the abstract, the key methodologies included:

Cell Viability Assays: To determine the dose-dependent effect of 2',3'-dehydrosalannol on

the growth of TNBC cells.

Apoptosis Assays: To investigate the mechanism of cell death induced by the compound.

Molecular Analysis: To identify the signaling pathways affected by 2',3'-dehydrosalannol
treatment. The study suggests the involvement of cathepsin-mediated pro-survival signaling

pathways.[1]

Signaling Pathway
The proposed mechanism of action involves the inhibition of pro-survival signaling and the

induction of pro-apoptotic markers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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